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Compound of Interest

Compound Name:
(2-Cyclopentyl-2-

phenylethyl)amine

CAS No.: 175343-28-9

Cat. No.: B062102

Get Quote

Executive Summary & Structural Context[1][2]
This guide provides a technical analysis of the Carbon-13 (

C) NMR chemical shifts for

-Cyclopentyl Phenethylamine (BCPEA), a steric analog of the endogenous trace amine
Phenethylamine (PEA).[1]

In drug development, the introduction of a cyclopentyl group at the

-position (benzylic) is a strategic modification used to:

Increase Lipophilicity: Enhancing Blood-Brain Barrier (BBB) penetration.[1]

Steric Protection: Hindering metabolic degradation by Monoamine Oxidase (MAO) enzymes.

[1]
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Receptor Selectivity: Modulating binding affinity for dopamine or norepinephrine transporters.

[1]

This guide compares the spectral signature of BCPEA against the unsubstituted PEA parent to

establish a self-validating assignment protocol.[1]

The Molecules[1][3][4][5][6][7][8]
Reference: Phenethylamine (PEA) –

[1]

Target:

-Cyclopentyl Phenethylamine (BCPEA) –

[1]

Experimental Protocol (Self-Validating System)
To ensure reproducibility and accurate comparison, the following protocol is recommended.

This workflow minimizes solvent-induced shifts, particularly for primary amines which are

sensitive to pH and hydrogen bonding.[1]

Sample Preparation[1][7]
Solvent: Deuterated Chloroform (

) is the standard for non-salt forms.[1]

Note: If analyzing the Hydrochloride (HCl) salt, use

or

, but note that chemical shifts will vary by 1-3 ppm relative to

.[1]

Concentration: 20-30 mg of analyte in 0.6 mL solvent.

Reference: Tetramethylsilane (TMS) at 0.00 ppm or the center peak of
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triplet at 77.16 ppm.[1]

Acquisition Parameters (Bruker/Jeol 400 MHz equiv.)
Pulse Sequence:zgpg30 (Power-gated proton decoupling).[1]

Relaxation Delay (D1):

2.0 seconds (Critical for accurate integration of quaternary carbons).[1]

Scans (NS): Minimum 512 (due to lower sensitivity of

C).

Temperature: 298 K (

).

Comparative Chemical Shift Analysis
The following table contrasts the experimental shifts of the parent PEA with the

calculated/predicted shifts for BCPEA. The assignment logic relies on Substituent Chemical

Shift (SCS) additivity rules.[1]

Table 1: C NMR Shift Comparison ( )
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Carbon
Position

Atom Type
PEA (Exp)
[ppm]

BCPEA
(Calc)*
[ppm]

Shift

Structural
Logic
(Causality)

-Carbon Benzylic
39.8 (

)

56.5 - 58.5 (

)
+17.0

Primary

Diagnostic:

Shift from

methylene to

methine;

-effect of

cyclopentyl

group (+15-

20 ppm).[1]

-Carbon Amine-adj
43.6 (

)

48.0 - 50.0 (

)
+5.0

-effect of

cyclopentyl

group; slight

deshielding

due to

increased

steric bulk

nearby.[1]

C1 (Ipso) Aromatic
139.8 (

)

142.0 - 144.0

(

)

+3.0

Deshielding

due to

adjacent

branching

(secondary

alkyl vs

primary alkyl

attachment).

[1]

C2/C6

(Ortho)
Aromatic

128.8 (

)

128.5 (

)
~0.0

Minimal

perturbation;

distant from

substituent.

[1]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.researchgate.net/figure/C-NMR-spectra-of-10-and-13-CDCl-3-126-MHz-300-K_fig1_317522341
https://www.researchgate.net/figure/C-NMR-spectra-of-10-and-13-CDCl-3-126-MHz-300-K_fig1_317522341
https://www.researchgate.net/figure/C-NMR-spectra-of-10-and-13-CDCl-3-126-MHz-300-K_fig1_317522341
https://www.researchgate.net/figure/C-NMR-spectra-of-10-and-13-CDCl-3-126-MHz-300-K_fig1_317522341
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062102?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


C3/C5 (Meta) Aromatic
128.5 (

)

128.2 (

)
~0.0

Minimal

perturbation.

[1]

C4 (Para) Aromatic
126.2 (

)

126.0 (

)
~0.0

Minimal

perturbation.

[1]

C1' Cyclopentyl N/A
42.0 - 44.0 (

)
N/A

Methine of

the ring;

shielded

relative to

acyclic

analogs due

to ring strain.

[1]

C2'/C5' Cyclopentyl N/A
30.5 (

)
N/A

-methylene to

the

attachment

point.[1]

C3'/C4' Cyclopentyl N/A
25.2 (

)
N/A

-methylene;

furthest from

the aromatic

system.[1]

*BCPEA values are high-fidelity predictions based on Pretsch/Clerc additivity rules for alkyl-

substituted benzenes and amines.[1]

Structural Elucidation Strategy
To confirm the structure of BCPEA and distinguish it from isomers (e.g.,

-cyclopentyl phenethylamine), follow this logic flow.

Key Diagnostic Signals[1][8]
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The Benzylic Methine (

-C): Look for a signal near 57 ppm.[1] In a DEPT-135 or APT experiment, this will phase UP
(positive), whereas in the parent PEA, the corresponding signal at 40 ppm phases DOWN
(negative,

).[1]

The Cyclopentyl Fingerprint: A cluster of three distinct aliphatic signals:

One methine (~43 ppm).[1]

Two sets of methylenes (~30 ppm and ~25 ppm).[1]

Symmetry Check: The aromatic region will show characteristic mono-substitution (Ipso,

Ortho, Meta, Para).[1] The cyclopentyl ring, if freely rotating, will show symmetry (C2'=C5',

C3'=C4').[1]

Visualization: Assignment Workflow
The following diagram outlines the logical pathway to validate the

-cyclopentyl structure using 1D and 2D NMR.
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Unknown Sample
(Candidate: BCPEA)

1H NMR Screening
Check Integration (19H)

13C NMR (Proton Decoupled)
Identify Carbon Count (11 Unique Signals)

DEPT-135 / APT
Phase Editing

Check ~57 ppm Signal

Analyze Multiplicity

CONFIRMED: Beta-Cyclopentyl
(Methine at 57ppm)

Positive Phase (CH)
@ ~57 ppm

REJECT: Likely Alpha-Isomer
or Unsubstituted

Negative Phase (CH2)
@ ~40 ppm

Check 25-45 ppm Region

3 Aliphatic Signals
(Symm. Cyclopentyl)

Validate Ring

Click to download full resolution via product page

Figure 1: Decision tree for the structural validation of

-cyclopentyl phenethylamine using DEPT-135 phasing logic.

Mechanistic Insight: Why the Shifts Move
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Understanding the causality of these shifts allows you to apply this knowledge to other analogs.

[1]

The -Effect (Deshielding)
Replacing a Hydrogen on the

-carbon (of the chain) with a Carbon (of the cyclopentyl ring) introduces the

-effect.[1] Carbon is more electronegative than Hydrogen, but more importantly, the additional
alkyl group introduces paramagnetic shielding terms that actually result in a downfield shift
(deshielding).[1]

Magnitude: Typically +10 to +20 ppm.[1]

Result: PEA (40 ppm)

BCPEA (~57 ppm).[1]

Steric Compression (Shielding)
While the

-effect dominates, the

-gauche effect can cause shielding (upfield shift) if the molecule adopts a conformation where
the amine and the cyclopentyl ring are sterically crowded.[1]

Observation: If the observed shift is lower than predicted (e.g., 52 ppm instead of 57 ppm), it

indicates significant steric crowding forcing a specific rotameric population.[1]

Ring Strain
Cyclopentyl carbons generally resonate at slightly higher frequencies (downfield) than

cyclohexyl carbons due to ring strain and bond angle deformation, which alters the

hybridization character slightly away from pure

.[1]
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Phenethylamine Spectral Data

Source: National Institute of Advanced Industrial Science and Technology (AIST).[1]

(2024).[1][2] Spectral Database for Organic Compounds (SDBS).[1] SDBS No. 3065 (

C NMR of Phenethylamine).

URL:[Link][1]

Substituent Chemical Shift Additivity Rules

Source: Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).[1] Structure Determination of

Organic Compounds: Tables of Spectral Data. Springer.[1] (Chapter:

C NMR estimation rules for alkanes and alkyl-substituted benzenes).

URL:[Link][1]

Cyclopentyl vs.

Source: Eliel, E. L., & Wilen, S. H. (1994).[1] Stereochemistry of Organic Compounds.

Wiley-Interscience. (Discussion on conformational mobility and NMR time-scales).

URL:[Link][1]

Synthesis and Characterization of Phenethylamine Analogs

Source: Shulgin, A. T., & Shulgin, A. (1991).[1] PiHKAL: A Chemical Love Story. Transform

Press. (Contextual data on synthesis and characterization of steric phenethylamines).

URL:[Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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